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Compound of Interest

Compound Name: h-Val-allyl ester p-tosylate

Cat. No.: B555172 Get Quote

Essential Safety and Handling Guide for h-Val-
allyl ester p-tosylate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with h-Val-allyl ester p-tosylate. The

following procedures are designed to ensure laboratory safety and maintain the integrity of the

chemical.

Chemical Identifier:

Property Value

CAS Number 88224-02-6

Molecular Formula C15H23NO5S

Molecular Weight 329.41 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for h-Val-allyl ester p-tosylate is not readily

available, information from similar compounds and general chemical safety principles dictate a
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cautious approach. The tosylate group can cause skin and eye irritation, and as with any

chemical, appropriate protective measures should be taken.

The following table summarizes the recommended PPE for handling h-Val-allyl ester p-
tosylate.

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving/Unpac

king

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Storage
Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Weighing/Transf

erring

Chemical splash

goggles

Nitrile gloves

(double-gloving

recommended)

Lab coat

Work in a

certified chemical

fume hood is

required.[1]

In Reaction

Chemical splash

goggles or face

shield[2]

Nitrile or other

chemically

resistant gloves

Lab coat

(chemical-

resistant apron

recommended)

[1]

Work in a

certified chemical

fume hood is

required.[1]

Waste Disposal
Chemical splash

goggles
Nitrile gloves Lab coat

Work in a

certified chemical

fume hood is

required.[1]

Spill Cleanup

Chemical splash

goggles and face

shield[2]

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant lab coat

or apron[1]

Air-purifying

respirator with

appropriate

cartridges if

outside a fume

hood.[2]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to the following procedures is vital for ensuring laboratory safety and maintaining

the integrity of your experiments.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match your order.

Wear basic PPE (lab coat, safety glasses, and nitrile gloves) during inspection.[3]

2. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Consult the supplier's documentation for specific long-term storage temperature

recommendations.

3. Weighing and Transferring:

All weighing and transferring of the solid compound must be conducted in a certified

chemical fume hood to avoid inhalation of any dust.[1]

Use an anti-static weighing dish and appropriate tools (spatula, etc.).

Double-gloving with nitrile gloves is recommended to provide an extra layer of protection.[4]

Close the container tightly immediately after use.

4. Use in a Reaction:

Set up all reactions involving h-Val-allyl ester p-tosylate in a certified chemical fume hood.

[1]

Tosylates are often used to convert alcohols into good leaving groups for substitution

reactions.[5][6] The reaction may involve bases like pyridine or triethylamine.[6][7]
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Ensure all glassware is dry and appropriate for the reaction scale and conditions.

After the reaction is complete, any excess tosyl-containing reagents may need to be

quenched or removed.

5. Spill and Exposure Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1][4]

Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal. Clean the spill area with a suitable solvent and then with soap

and water.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and follow institutional procedures for large chemical spills.

Disposal Plan
Proper disposal of h-Val-allyl ester p-tosylate and associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[1]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and pipette tips, should be disposed of in a designated

hazardous waste container.[1]
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Liquid Waste: Collect all reaction mixtures and solvent washes containing h-Val-allyl ester
p-tosylate into a designated liquid chemical waste container.[4] Do not pour chemical waste

down the drain.

Experimental Workflow
The following diagram illustrates the general workflow for safely handling h-Val-allyl ester p-
tosylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b555172?utm_src=pdf-body
https://www.benchchem.com/product/b555172?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acid_PEG12_NHS_ester.pdf
https://www.benchchem.com/product/b555172?utm_src=pdf-body
https://www.benchchem.com/product/b555172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Receiving & Inspection

Secure Storage

Store Appropriately

Weighing & Transfer

Retrieve for Use

Use in Reaction

Introduce to Reaction

Decontaminate Glassware & Work Area

After Reaction Completion

Collect Waste

Segregate Waste

Dispose of Hazardous Waste

Follow Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for the safe handling of h-Val-allyl ester p-tosylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b555172?utm_src=pdf-body-img
https://www.benchchem.com/product/b555172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

3. Personal Protective Equipment (PPE) – AFNS Safety [afns-safety.ualberta.ca]

4. benchchem.com [benchchem.com]

5. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]

6. masterorganicchemistry.com [masterorganicchemistry.com]

7. organic-synthesis.com [organic-synthesis.com]

To cite this document: BenchChem. [Personal protective equipment for handling h-Val-allyl
ester p-tosylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555172#personal-protective-equipment-for-handling-
h-val-allyl-ester-p-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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